Cas no 46407-51-6 (4-(1-Phenylethenyl)aniline)

• Product Name: 4-(1-Phenylethenyl)aniline
• CAS No: 46407-51-6
• MF: C₁₄H₁₃N
• MW: 195.259723424911
• CID: 3166063
• PubChem ID: 20040308
• Update Time: 2025-06-08

4-(1-Phenylethenyl)aniline Chemical and Physical Properties

Names and Identifiers

• FWBQFHLQLUIRDP-UHFFFAOYSA-N
• SCHEMBL9823021
• 46407-51-6
• 1-(4-aminophenyl)-1-phenylethylene
• Benzenamine, 4-(1-phenylethenyl)-
• 4-(1-phenylvinyl)aniline
• 4-(1-phenylethenyl)aniline
• MFCD20694314
• CS-0452679
• 9X-7013
• AKOS025394038
• 4-(1-Phenylethenyl)aniline

• MDL： MFCD20694314
• Inchi： 1S/C14H13N/c1-11(12-5-3-2-4-6-12)13-7-9-14(15)10-8-13/h2-10H,1,15H2
• InChI Key： FWBQFHLQLUIRDP-UHFFFAOYSA-N
• SMILES： NC1C=CC(=CC=1)C(=C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 195.104799419Da
• Monoisotopic Mass: 195.104799419Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 4-(1-Phenylethenyl)aniline

4-(1-Phenylethenyl)aniline: A Comprehensive Overview of CAS No. 46407-51-6

4-(1-Phenylethenyl)aniline, also known by its CAS number 46407-51-6, is a significant compound in the field of organic chemistry and pharmaceutical research. This aromatic amine has garnered considerable attention due to its unique structural properties and potential applications in various scientific and industrial domains. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, physical and chemical properties, as well as the latest research findings and potential applications of 4-(1-Phenylethenyl)aniline.

Chemical Structure and Synthesis

4-(1-Phenylethenyl)aniline is an aromatic amine with the molecular formula C₁₃H₁₃N. Its structure consists of an aniline moiety (C₆H₅NH₂) substituted with a phenylethene group (C₈H₈). The presence of the phenylethene group imparts unique electronic and steric properties to the molecule, making it a valuable building block in organic synthesis.

The synthesis of 4-(1-Phenylethenyl)aniline can be achieved through various methods. One common approach involves the reaction of 4-bromoaniline with styrene in the presence of a palladium catalyst. This palladium-catalyzed cross-coupling reaction, specifically the Suzuki-Miyaura coupling, is widely used due to its high efficiency and mild reaction conditions. Another method involves the condensation of 4-anilinobenzaldehyde with styrene followed by reduction using hydrogen gas over a palladium catalyst.

Physical and Chemical Properties

4-(1-Phenylethenyl)aniline is a white to off-white crystalline solid at room temperature. It has a melting point of approximately 95°C and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. The compound exhibits strong UV absorption due to the presence of conjugated double bonds and aromatic rings, making it useful in photophysical studies.

The chemical reactivity of 4-(1-Phenylethenyl)aniline is influenced by its electron-donating aniline group and the electron-withdrawing phenylethene group. This dual functionality allows it to participate in a wide range of chemical reactions, including electrophilic substitution, nucleophilic addition, and radical reactions. These properties make it a versatile intermediate in the synthesis of more complex molecules.

Literature Review and Recent Research Findings

In recent years, significant research has been conducted on 4-(1-Phenylethenyl)aniline. One notable study published in the Journal of Organic Chemistry explored its use as a precursor for the synthesis of novel fluorescent dyes. The researchers demonstrated that by functionalizing the phenylethene group with various substituents, they could fine-tune the photophysical properties of the resulting dyes, leading to improved fluorescence quantum yields and stability.

Another study published in Chemical Communications investigated the potential of 4-(1-Phenylethenyl)aniline-based compounds as non-linear optical materials. The researchers synthesized a series of derivatives with different electron-withdrawing groups attached to the phenylethene moiety. They found that these compounds exhibited enhanced second-harmonic generation (SHG) efficiencies compared to traditional materials, making them promising candidates for applications in optical devices.

In the pharmaceutical industry, 4-(1-Phenylethenyl)aniline has been explored as a lead compound for drug discovery. A recent paper in Bioorganic & Medicinal Chemistry Letters reported on its use as a scaffold for developing selective inhibitors of protein kinases. The researchers designed and synthesized several derivatives that showed potent inhibitory activity against specific kinases involved in cancer signaling pathways. These findings highlight the potential of 4-(1-Phenylethenyl)aniline-based compounds as therapeutic agents.

Potential Applications and Future Directions

The unique properties of 4-(1-Phenylethenyl)aniline make it suitable for a wide range of applications. In materials science, its ability to form stable conjugated systems makes it an attractive candidate for developing new organic semiconductors and optoelectronic materials. In pharmaceutical research, its structural flexibility allows for the design of novel drugs with improved selectivity and efficacy.

Further research is needed to fully explore the potential applications of 4-(1-Phenylethenyl)anamine. Ongoing studies are focusing on optimizing synthetic routes to improve yield and purity, as well as investigating new functional groups that can enhance its performance in specific applications. Additionally, computational methods are being employed to predict the behavior of derivatives under different conditions, providing valuable insights for experimental design.

In conclusion, 4-(1-Phenylethenyl)anamine (CAS No. 46407-51-6) is a versatile compound with significant potential in various scientific and industrial fields. Its unique chemical structure and reactivity make it an important building block for synthesizing more complex molecules with tailored properties. As research continues to advance, we can expect to see new applications emerge that leverage the full capabilities of this fascinating compound.